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Compound of Interest

Compound Name: 5-Br-PAPS

cat. No.: B1200731

An In-depth Technical Guide to 5-Br-PAPS: Properties, Protocols, and Applications

Introduction

This technical guide provides a comprehensive overview of 5-Br-PAPS, a highly sensitive
chromogenic reagent utilized extensively in analytical chemistry, clinical diagnostics, and
molecular biology. The document is intended for researchers, scientists, and professionals in
drug development, detailing the compound's chemical identity, quantitative characteristics,
experimental applications, and the underlying principles of its action.

Full Chemical Name and Structure

e Chemical Name: 2-(5-Bromo-2-pyridylazo)-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenal,
disodium salt, dihydrate[1][2][3][4]

¢ |[UPAC Name: disodium;3-[4-[(5-bromopyridin-2-yl)diazenyl]-3-oxido-N-
propylanilino]propane-1-sulfonate[5]

e Synonyms: 5-Bromo-PAPS

5-Br-PAPS is a water-soluble pyridylazo dye, a derivative of 5-Br-PADAP, engineered to
overcome the poor aqueous solubility of its predecessor.[5] Its structure, featuring a brominated
pyridine ring, an azo group (-N=N-), and a substituted phenol, confers its potent chelating and
chromogenic properties.[6]

Quantitative Data Presentation
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The key physicochemical and performance characteristics of 5-Br-PAPS are summarized in

the table below, providing essential data for its application in quantitative assays.

Property Value Reference(s)
Ci17H19BrNaNaz204S:2H20

Molecular Formula _ [11[3][41[5]
(Dihydrate)

Molecular Weight 537.34 g/mol (Dihydrate) [L][3][41[5]

CAS Number 158905-17-0 [3]
Orange to reddish-brown

Appearance , [1][3][5]
crystalline powder

. Water soluble, forms a clear,

Solubility ) ) [11[31[6]
reddish-orange solution

Amax (Uncomplexed) ~449 nm [1][5]

Amax (Zn2+* Complex) 552 - 560 nm [1112]14]

Molar Absorptivity (€) of Zn2*

Complex

1.30-1.33 x 10° L-mol~t.cm™1

[1](21[5]

Optimal pH for Zn2* Chelation

75-98

[1]021[4]

Assay Linearity Limit (Zinc)

Up to 400 pg/dL (61.2 pmol/L)

[2]

Assay Detection Limit (Zinc)

20 pg/dL

[2]

Assay Precision (CV)

Within-run: < 4%; Between-

run: < 5%

[2]

Experimental Protocols

5-Br-PAPS is primarily used in two key experimental applications: the colorimetric
determination of metal ions and the detection of pyrophosphate in nucleic acid amplification
assays.

Colorimetric Determination of Zinc
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This protocol describes a generalized method for the quantitative determination of zinc in
biological samples (e.g., serum, plasma) using a 96-well plate format.[2]

Principle: In an alkaline buffer, zinc ions (Zn2*) react with 5-Br-PAPS to form a stable, red-
colored chelate complex.[2][7][8] The intensity of the color, measured by absorbance, is directly
proportional to the zinc concentration in the sample.[2][7]

Reagents and Materials:

e Working Reagent: 0.02 mmol/L 5-Br-PAPS in 200 mmol/L Bicarbonate buffer (pH 9.8),
containing 170 mmol/L Sodium Citrate, 4 mmol/L Dimethylglyoxime, and 1% detergent.[8]

e Zinc Standard: 200 pg/dL (30.6 pmol/L) zinc solution.[8]

e Samples: Serum, plasma (heparinized, avoid EDTA), or urine.[2][8][9]
» Blank: Deionized water.

e 96-well microplate.

» Microplate reader capable of measuring absorbance at 560 nm.[2]
Procedure:

o Reagent Dispensing: Add 230 pL of the Working Reagent to each well designated for blanks,
standards, and samples.[2]

o Sample Addition: Add 12 uL of the blank, zinc standard, or sample to the appropriate wells.
[2]

 Incubation: Mix the contents gently and incubate for 5 minutes at 37°C or 10 minutes at
25°C.[2]

o Measurement: Measure the absorbance of each well at 560 nm against the reagent blank.[2]
[10]

Calculation: Zinc Concentration (ug/dL) = (Absorbance of Sample / Absorbance of Standard) x
Concentration of Standard (ug/dL).[2]
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Pyrophosphate Detection in Nucleic Acid Amplification
(LAMP)

This method provides a colorimetric endpoint for detecting the success of nucleic acid
amplification by measuring its byproduct, pyrophosphate (PPi).

Principle: This assay indirectly detects PPi. First, PPi is used to generate hydrogen peroxide
(H2032). The H20: then oxidizes ferrous ions (Fe2*) to ferric ions (Fe3*). 5-Br-PAPS, a specific
metal chelator, forms a colored complex with the resulting Fe3*+, which can be quantified by
spectrophotometry.[11] This technique has been successfully applied to detect PPi in samples
amplified using the Loop-Mediated Isothermal Amplification (LAMP) method within 10 minutes.
[11]

Reagents and Materials:

o Post-amplification sample containing PPi.

e Reagent 1: Containing components to derive H202 from PPi and Fe?*.

» Reagent 2: Containing 5-Br-PAPS.

o Automated analyzer or spectrophotometer.

Procedure:

e Reaction Initiation: The post-amplification sample is mixed with Reagent 1.

o Color Development: Reagent 2 (5-Br-PAPS solution) is added.

e Measurement: The absorbance is measured at the Amax of the Fe3*-5-Br-PAPS complex.

Mandatory Visualizations
Logical Relationship for Metal lon Detection

The diagram below illustrates the core principle of using 5-Br-PAPS for the colorimetric
guantification of metal ions like zinc.
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Caption: Principle of 5-Br-PAPS-based colorimetric metal ion detection.

Experimental Workflow for Zinc Quantification

This diagram outlines the sequential steps involved in a typical 5-Br-PAPS assay for measuring

zinc concentration.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1200731?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation
Prepare Working Reagent| | F/éPare samples,
Standards, Blank

2. Assay Exg;lcution (96-well plate)

Pipette 230 pL
Working Reagent

Add 12 pL Sample/
Standard/Blank
Mix and Incubate
(e.g., 5 min @ 37°C)

3. Data Analysis
\ 4

Read Absorbance
at 560 nm

i

Calculate Zinc
Concentration

Click to download full resolution via product page

Caption: Generalized experimental workflow for the 5-Br-PAPS zinc assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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